![molecular formula C19H22N4O4 B6020308 3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide](/img/structure/B6020308.png)
3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide is a novel compound that has been synthesized by researchers for its potential use in scientific research. This compound has been found to have unique properties that make it an interesting candidate for further study.
Mechanism of Action
The mechanism of action of 3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide involves its binding to the sigma-1 receptor. This binding triggers a cascade of events that ultimately results in changes in cellular activity and physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. For example, this compound has been found to modulate calcium signaling and regulate the release of neurotransmitters. It has also been shown to have analgesic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide in lab experiments is its high affinity for the sigma-1 receptor, which allows for more precise targeting of this protein. However, one limitation is that this compound has not yet been extensively studied in humans, so its safety and efficacy in clinical settings are not yet known.
Future Directions
There are several future directions for research involving 3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide. One direction is to further explore its potential therapeutic applications, particularly in the treatment of pain and mood disorders. Another direction is to investigate its effects on other physiological processes, such as inflammation and immune function. Additionally, researchers may seek to develop more potent and selective compounds that target the sigma-1 receptor.
Synthesis Methods
The synthesis of 3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide involves several steps. The first step involves the synthesis of 3-(1H-1,2,4-triazol-3-yl)pyridine, which is then reacted with 3-bromopropylamine to form 3-(3-bromopropyl)-1H-1,2,4-triazolo[4,3-a]pyridine. This compound is then reacted with 3,4,5-trimethoxybenzoyl chloride to form the final product.
Scientific Research Applications
3,4,5-trimethoxy-N-(3-[1,2,4]triazolo[4,3-a]pyridin-3-ylpropyl)benzamide has potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to have a high affinity for the sigma-1 receptor, which is a protein that is involved in several physiological processes, including pain perception, memory, and mood regulation. By targeting this receptor, researchers hope to gain a better understanding of its role in these processes and develop new treatments for related disorders.
properties
IUPAC Name |
3,4,5-trimethoxy-N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O4/c1-25-14-11-13(12-15(26-2)18(14)27-3)19(24)20-9-6-8-17-22-21-16-7-4-5-10-23(16)17/h4-5,7,10-12H,6,8-9H2,1-3H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGACKOKZKVTVAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NCCCC2=NN=C3N2C=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.